Cas no 1844197-88-1 (1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one)

• Product Name: 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one
• CAS No: 1844197-88-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5683579
• PubChem ID: 130880505
• Update Time: 2025-06-09

1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2235675445
• EN300-2559761
• 1-[(3aR,7aS)-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl]prop-2-en-1-one
• 1844197-88-1
• 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one
• AKOS034825135

• Inchi： 1S/C11H15NO/c1-2-11(13)12-7-9-5-3-4-6-10(9)8-12/h2-4,9-10H,1,5-8H2/t9-,10+
• InChI Key： ZTFOOJFRPBJVQF-AOOOYVTPSA-N
• SMILES： O=C(C=C)N1C[C@@H]2CC=CC[C@@H]2C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one

Introduction to 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one (CAS No. 1844197-88-1)

The compound 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one, identified by its CAS number 1844197-88-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the class of isoindoline derivatives, a structural motif that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The stereochemistry of this compound, particularly the configuration at the 3As and 7aR positions, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of isoindoline scaffolds in the development of novel therapeutic agents. These heterocyclic structures exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern and stereochemistry of 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one contribute to its unique pharmacophore, which may facilitate selective binding to key biological targets. This compound has been extensively studied in vitro and in vivo to evaluate its potential as a lead compound for drug development.

One of the most compelling aspects of this molecule is its structural similarity to known bioactive compounds. The hexahydroisoindol ring system is a common feature in many pharmacologically relevant molecules, suggesting that 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one may possess similar or even enhanced biological activities. Preliminary studies have indicated that this compound exhibits promising activity against certain enzymatic targets and may serve as a valuable scaffold for further derivatization and optimization.

The synthesis of 1-[(3As,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]prop-2-en-1-one represents a significant achievement in organic chemistry. The stereocontrolled construction of the isoindoline core is challenging but essential for achieving the desired pharmacological properties. Advanced synthetic methodologies have been employed to construct the complex ring system with high enantioselectivity. These methodologies often involve transition metal-catalyzed reactions and asymmetric hydrogenation techniques to ensure the correct stereochemical configuration at key stereocenters.

In terms of biological evaluation, 1-[(3As, 7aR)]-1, 3, 3a, 4, 7, 7a-hexahydroisoindol--2--yl]propan--2--en--1--one (CAS No. 1844197--88--1) has shown intriguing results in preliminary assays. It has demonstrated inhibitory activity against certain enzymes implicated in various diseases processes. For instance, it has been observed to modulate the activity of enzymes involved in inflammation and oxidative stress pathways. These findings are particularly promising given the growing recognition of these pathways as key contributors to many chronic diseases.

The compound's mechanism of action is still under investigation, but initial studies suggest that it may interact with proteins involved in signal transduction and cell regulation. The unique structural features of [(3As, 7aR)]-hexahydroisoindole moiety may enable selective binding to specific protein targets, thereby minimizing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles and reduced side effects.

Future research on [(3As, 7aR)]-hexahydroisoindole derivatives like [(CAS No. 1844197--88--1)] will focus on further optimization and characterization. This includes exploring different substitution patterns on the isoindole core and evaluating their impact on biological activity. Additionally, computational modeling techniques will be employed to gain deeper insights into the molecular interactions between this compound and its biological targets.

The potential therapeutic applications of [(CAS No. 1844197--88--1)] are vast, spanning multiple disease areas such as cancer,* neurodegenerative disorders,* and inflammatory diseases.* Its unique structural features* combined with promising preclinical data* make it an attractive candidate for further development.* As research progresses,* this compound* could emerge as a novel therapeutic agent* with significant clinical benefits.